Cas no 2171519-10-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid
• CAS No: 2171519-10-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6412012
• PubChem ID: 165819843
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid
• EN300-1522891
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-5-methylpiperidine-3-carboxylic acid
• 2171519-10-9

• Inchi： 1S/C26H30N2O5/c1-3-23(24(29)28-13-16(2)12-17(14-28)25(30)31)27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： FMOIOXDMOPBRFF-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid (CAS: 2171519-10-9)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid (CAS: 2171519-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine carboxylic acid moiety makes it a versatile intermediate for peptide synthesis and a promising candidate for further pharmacological investigations.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the solid-phase peptide synthesis (SPPS) of bioactive peptides, highlighting its stability and reactivity under standard coupling conditions. The Fmoc group, known for its orthogonality in peptide chemistry, allows for selective deprotection, enabling the sequential assembly of peptide chains with high fidelity.

In addition to its synthetic applications, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid has shown potential as a modulator of biological targets. Preliminary in vitro studies have indicated its ability to interact with specific enzymes involved in inflammatory pathways, suggesting a possible role in the development of anti-inflammatory agents. The methylpiperidine moiety, in particular, has been implicated in enhancing the compound's bioavailability and target binding affinity, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024).

Further investigations have explored the compound's physicochemical properties, including its solubility, stability, and pharmacokinetic profile. These studies are critical for understanding its behavior in biological systems and for optimizing its structure for therapeutic applications. Computational modeling and molecular docking simulations have also been employed to predict its interactions with potential protein targets, providing valuable insights for future drug design efforts.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-methylpiperidine-3-carboxylic acid represents a promising scaffold in medicinal chemistry, with applications ranging from peptide synthesis to drug discovery. Ongoing research aims to further elucidate its pharmacological potential and to explore its utility in the development of novel therapeutics. The compound's unique structural features and demonstrated reactivity make it a valuable tool for researchers in the field, and future studies are expected to uncover additional applications and mechanisms of action.